5-oxo-N-(4-sulfamoylphenyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 5-oxo-N-(4-sulfamoylphenyl)-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C13H10N4O4S2/c14-23(20,21)9-3-1-8(2-4-9)16-11(18)10-7-15-13-17(12(10)19)5-6-22-13/h1-7H,(H,16,18)(H2,14,20,21)
• InChI Key: OHEPBLIOLZCOTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CN=C3N(C2=O)C=CS3)S(=O)(=O)N
• Molecular Formula: C13H10N4O4S2
• Molecular Weight: 350.4 g/mol

Description

The compound “5-oxo-N-(4-sulfamoylphenyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They play a vital role in various biological procedures and are part of living organisms.

Synthesis Analysis

Methods have been developed for the synthesis of new pyrimidine derivatives. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrimidine derivatives.

Molecular Structure Analysis

Pyrimidine is an electron-rich nitrogen-containing heterocycle. Its synthetic versatility allows the generation of structurally diverse derivatives, which includes analogs derived from substitution of the aryl ring, derivatization of pyrimidine nitrogen, and substitutions at carbon at 2, 4, 5, and 6 positions.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo various chemical reactions. For example, new spiro-N-(4-sulfamoylphenyl)-1,3,4-thiadiazole-2-carboxamide derivatives have been synthesized in ethanol at room temperature in green conditions.

Scientific Research Applications

Spiro-N-(4-sulfamoylphenyl)-2-carboxamide Derivatives

In addition to its anti-inflammatory potential, 5-oxo-N-(4-sulfamoylphenyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide has been used as a precursor for synthesizing novel spiro-N-(4-sulfamoylphenyl)-2-carboxamide derivatives. .

Cyclization Reactions

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Molecular Docking Studies

Molecular docking simulations have provided insights into the binding affinities and interaction patterns of the most potent derivatives within mPGES-1 and 5-LOX active sites. These studies contribute to our understanding of the compound’s mechanism of action.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrimidine derivatives, have been known to exhibit anticancer activity .

Mode of Action

It’s worth noting that pyrimidine derivatives, due to their resemblance in structure with the nucleotide base pair of dna and rna, are recognized as valuable compounds in the treatment of cancer .

Biochemical Pathways

It’s known that pyrimidine derivatives can impact various biological procedures, including cancer pathogenesis .

Pharmacokinetics

The 1,3,4-thiadiazole moiety combined with bioisosteres benzenesulfonamide has been noted for their pharmacological profile and pharmacokinetic features .

Result of Action

It’s worth noting that compounds with similar structures have shown potential in creating an antiviral activity of a new scaffold .

Action Environment

The compound was synthesized in an efficient, eco-friendly, simple, and green method, suggesting that the synthesis environment could potentially influence the compound’s properties .

Future Directions

Pyrimidines have a wide range of pharmacological effects and are considered a privileged scaffold in the development of more potent and efficacious drugs. The future directions in the research of pyrimidine derivatives could include the development of novel pyrimidine analogs possessing enhanced activities with minimum toxicity.